delta2-Cefuroxime
delta2-Cefuroxime
Brand Name:
Vulcanchem
CAS No.:
229499-08-5
VCID:
VC21143916
InChI:
InChI=1S/C16H16N4O8S/c1-26-19-9(8-3-2-4-27-8)12(21)18-10-13(22)20-11(15(23)24)7(5-28-16(17)25)6-29-14(10)20/h2-4,6,10-11,14H,5H2,1H3,(H2,17,25)(H,18,21)(H,23,24)/b19-9+/t10-,11?,14-/m1/s1
SMILES:
CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(C(=CS3)COC(=O)N)C(=O)O
Molecular Formula:
C16H16N4O8S
Molecular Weight:
424.4 g/mol
delta2-Cefuroxime
CAS No.: 229499-08-5
Cat. No.: VC21143916
Molecular Formula: C16H16N4O8S
Molecular Weight: 424.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 229499-08-5 |
|---|---|
| Molecular Formula | C16H16N4O8S |
| Molecular Weight | 424.4 g/mol |
| IUPAC Name | (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2E)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H16N4O8S/c1-26-19-9(8-3-2-4-27-8)12(21)18-10-13(22)20-11(15(23)24)7(5-28-16(17)25)6-29-14(10)20/h2-4,6,10-11,14H,5H2,1H3,(H2,17,25)(H,18,21)(H,23,24)/b19-9+/t10-,11?,14-/m1/s1 |
| Standard InChI Key | AIEMBSSBMKFDGU-WCKWAMMDSA-N |
| Isomeric SMILES | CO/N=C(\C1=CC=CO1)/C(=O)N[C@H]2[C@@H]3N(C2=O)C(C(=CS3)COC(=O)N)C(=O)O |
| SMILES | CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(C(=CS3)COC(=O)N)C(=O)O |
| Canonical SMILES | CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(C(=CS3)COC(=O)N)C(=O)O |
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